1-Acetylindoline
Overview
Description
1-Acetylindoline is a substituted indole and a tertiary amide having bulky N-groups . It is used in laboratory chemicals and synthesis of substances .
Synthesis Analysis
1-Acetylindoline can be reduced to the corresponding amine by reaction with silane in the presence of MoO2Cl2 (catalyst) . Indole syntheses almost universally involve annelation of the five-membered ring to an existing benzene ring bearing the appropriate functionality .
Molecular Structure Analysis
The molecular formula of 1-Acetylindoline is C10H11NO . It is a tertiary amide having bulky N-groups .
Chemical Reactions Analysis
1-Acetylindoline can be reduced to the corresponding amine by reaction with silane in the presence of MoO2Cl2 (catalyst) . Regioselective acylations of 1-acetylindole under Friedel-Crafts reaction have been reported .
Physical And Chemical Properties Analysis
1-Acetylindoline has a molecular weight of 161.20 g/mol. It has a melting point of 102-104 °C (lit.) and a boiling point of 355.1±21.0 °C at 760 mmHg. The density of 1-Acetylindoline is 1.1±0.1 g/cm3 .
Scientific Research Applications
- Synthesis of 5-chloroindole
- Application : 1-Acetylindoline is used as a reactant for the preparation of triazolothiadiazepine dioxide derivatives .
Synthesis of 5-chloroindole
Preparation of triazolothiadiazepine dioxide derivatives
Preparation of halo-substituted aromatic amides
properties
IUPAC Name |
1-(2,3-dihydroindol-1-yl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO/c1-8(12)11-7-6-9-4-2-3-5-10(9)11/h2-5H,6-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNTCWULFNYNFGI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=CC=CC=C21 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10166984 | |
Record name | 1H-Indole, 1-acetyl-2,3-dihydro- (9CI) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10166984 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Acetylindoline | |
CAS RN |
16078-30-1 | |
Record name | 1-Acetylindoline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=16078-30-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Indoline, 1-acetyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016078301 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1H-Indole, 1-acetyl-2,3-dihydro- (9CI) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10166984 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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